Cas no 831170-65-1 (Benzeneheptanamide, N,N-diethyl-)
831170-65-1 structure
Product Name:Benzeneheptanamide, N,N-diethyl-
CAS No:831170-65-1
MF:C17H27NO
MW:261.402384996414
CID:678254
PubChem ID:11346026
Update Time:2025-04-19
Benzeneheptanamide, N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneheptanamide, N,N-diethyl-
- N,N-diethyl-7-phenylheptanamide
- DTXSID90463084
- 831170-65-1
-
- Inchi: 1S/C17H27NO/c1-3-18(4-2)17(19)15-11-6-5-8-12-16-13-9-7-10-14-16/h7,9-10,13-14H,3-6,8,11-12,15H2,1-2H3
- InChI Key: UNXWYOISVHNHIT-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCC1C=CC=CC=1)N(CC)CC
Computed Properties
- Exact Mass: 261.209264485g/mol
- Monoisotopic Mass: 261.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.3Ų
Benzeneheptanamide, N,N-diethyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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